Cas no 77027-85-1 (propan-2-yl (2R)-2-hydroxypropanoate)

• Product Name: propan-2-yl (2R)-2-hydroxypropanoate
• CAS No: 77027-85-1
• Molecular Formula: C₆H₁₂O₃
• Molecular Weight: 132.15768
• CID: 548739
• PubChem ID: 10942461

propan-2-yl (2R)-2-hydroxypropanoate Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-, 1-methylethyl ester, (2R)-
• ISOPROPYL-(R)-LACTATE
• Propanoic acid, 2-hydroxy-, 1-methylethyl ester, (2R)- (9CI)
• (+)-Isopropyl lactate
• (R)-Isopropyl lactate
• D-Isopropyl lactate
• Propanoicacid, 2-hydroxy-, 1-methylethyl ester, (R)-
• propan-2-yl (2R)-2-hydroxypropanoate
• W-111225
• (R)-Isopropyl2-hydroxypropanoate
• AKOS006330769
• (R)-Isopropyl 2-hydroxypropanoate
• 77027-85-1
• Isopropyl S-(-)-lactate
• SCHEMBL16370205
• 2-hydroxy-propionic acid isopropyl ester
• EN300-1472320

• InChIKey： JRQZJRDOZAJRTN-ZCFIWIBFSA-M
• Inchi： InChI=1S/C6H12O3/c1-4(2)6(3,9)5(7)8/h4,9H,1-3H3,(H,7,8)/p-1/t6-/m1/s1
• SMILES： CC(C)[C@](C)(C(=O)[O-])O

Computed Properties

• Exact Mass: 132.07866
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 132.078644241g/mol
• Heavy Atom Count: 9
• Complexity: 98.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids